Cas no 937598-61-3 (1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 937598-61-3
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• MDL: MFCD08558269
• CID: 3060192
• PubChem ID: 19616676
• Update Time: 2025-05-24

1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-Cyclopentyl-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyl ic acid
• DTXSID201132337
• 1-CYCLOPENTYL-6-(2-FURYL)-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• 1-cyclopentyl-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 937598-61-3
• 1-cyclopentyl-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• MMB59861
• CS-0240962
• 1-cyclopentyl-6-(furan-2-yl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• AKOS000313350
• STK350883
• 1-Cyclopentyl-6-(2-furanyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• BBL040702
• EN300-230769
• MFCD08558269
• 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

• MDL： MFCD08558269
• Inchi： 1S/C17H17N3O3/c1-10-15-12(17(21)22)9-13(14-7-4-8-23-14)18-16(15)20(19-10)11-5-2-3-6-11/h4,7-9,11H,2-3,5-6H2,1H3,(H,21,22)
• InChI Key： CEYQTMAAPOSGPG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(=O)O)=C2C(C)=NN(C2=N1)C1CCCC1

Computed Properties

• Exact Mass: 311.12699141Da
• Monoisotopic Mass: 311.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid: A Comprehensive Overview

1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, identified by the CAS number 937598-61-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential applications in drug development. The molecule incorporates several functional groups, including a cyclopentyl group, a furyl moiety, and a carboxylic acid, each contributing to its chemical properties and biological interactions.

The synthesis of this compound involves a series of intricate organic reactions, including cyclization, substitution, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, ensuring scalability for potential large-scale production. The structural elucidation of this compound has been confirmed through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, providing a solid foundation for further studies.

The biological activity of 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has been extensively investigated in recent years. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Additionally, this compound has shown selective inhibitory effects on certain enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. These findings underscore its potential as a lead molecule in drug discovery programs.

Recent research has also focused on the pharmacokinetic profile of this compound. Preclinical studies in animal models have revealed favorable absorption and bioavailability characteristics, suggesting that it could be suitable for oral administration. Furthermore, the compound exhibits low toxicity profiles in acute and chronic toxicity studies, which is a critical factor for its potential use in clinical settings.

In terms of applications, 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has been explored as a potential therapeutic agent in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Moreover, its antioxidant activity suggests potential applications in combating oxidative stress-related disorders such as cardiovascular diseases and diabetes.

The structural features of this compound play a crucial role in its biological activity. The cyclopentyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. The furyl moiety introduces electron-donating effects, which may influence the compound's interaction with target proteins. The carboxylic acid group imparts acidity and may facilitate hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions of this compound with various protein targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity. Additionally, machine learning algorithms have been employed to predict the compound's ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties based on its structural features.

In conclusion, 1-Cyclopentyl-6-(2-furyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, CAS No. 937598-61-3, represents a significant advancement in the field of medicinal chemistry. Its unique structure endows it with diverse biological activities and promising therapeutic potential. Ongoing research continues to explore its applications in drug development while optimizing its synthetic pathways for scalable production.